2-(4-methylphenoxy)-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]acetamide

• IUPAC Name: 2-(4-methylphenoxy)-N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C21H24N2O3/c1-16-7-9-19(10-8-16)26-15-20(24)22-18-13-21(25)23(14-18)12-11-17-5-3-2-4-6-17/h2-10,18H,11-15H2,1H3,(H,22,24)
• InChI Key: RJAFCWQNAWPBIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2CC(=O)N(C2)CCC3=CC=CC=C3
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

2-(4-methylphenoxy)-N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]acetamide is a synthetic compound that has been the subject of significant scientific research in recent years. This compound is also known as MP-10 and has been studied for its potential use in the treatment of various medical conditions.

Mechanism of Action

MP-10 works by binding to and activating certain receptors in the brain, including the dopamine and serotonin receptors. This leads to an increase in the levels of these neurotransmitters, which can have a positive effect on mood, cognition, and behavior.
Biochemical and Physiological Effects:
MP-10 has been shown to have a number of biochemical and physiological effects, including an increase in dopamine and serotonin levels, improved cognitive function, and a reduction in anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of MP-10 for lab experiments is its ability to selectively target certain receptors in the brain, which can make it a useful tool for studying the effects of neurotransmitters on behavior and cognition. However, one limitation of using MP-10 in lab experiments is that it can be difficult to control the dosage and timing of administration, which can affect the results of the experiment.

Future Directions

There are several potential future directions for research on MP-10, including:
1. Further investigation into its potential as a treatment for addiction, depression, and anxiety.
2. Studies on the long-term effects of MP-10 on brain function and behavior.
3. Exploration of its potential as a cognitive enhancer for healthy individuals.
4. Investigation into the mechanisms of action of MP-10 and how it affects neurotransmitter levels in the brain.
5. Development of new compounds based on the structure of MP-10 that may have improved efficacy and fewer side effects.
In conclusion, MP-10 is a synthetic compound that has been the subject of significant scientific research in recent years. Its potential applications in the treatment of various medical conditions, as well as its ability to selectively target certain receptors in the brain, make it a promising area of study for future research.

Synthesis Methods

The synthesis of MP-10 involves several steps, including the reaction of 4-methylphenol with ethyl bromoacetate to form 2-(4-methylphenoxy)ethyl acetate. This intermediate is then reacted with pyrrolidine and phenylethylamine to produce MP-10.

Scientific Research Applications

MP-10 has been studied extensively for its potential use in the treatment of various medical conditions, including addiction, depression, and anxiety. It has also been investigated for its potential as a cognitive enhancer and as a treatment for neurodegenerative diseases.